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Method for analyzing Dicofol and its metabolites
In soil samples
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Compound of Interest

Compound Name: Dicofol

Cat. No.: B1670483

Anwendungs- und Protokollhinweise: Analyse von Dicofol und seinen Metaboliten in
Bodenproben

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Wirkstoffentwicklung.
EinfUhrung

Dicofol ist ein Organochlorpestizid, das strukturell mit DDT verwandt ist. Aufgrund seiner
Persistenz und potenziellen Toxizitat ist die Uberwachung von Dicofol und seinen
Abbauprodukten in Umweltmatrizes wie Boden von entscheidender Bedeutung. Zu den
relevanten Metaboliten gehéren Isomere von DDE, DDD und DDT, die ebenfalls persistent sind
und Uberwacht werden mussen. Diese Application Note beschreibt eine robuste Methode zur
Extraktion und Quantifizierung von Dicofol und seinen wichtigsten Metaboliten in Bodenproben
mittels Gaschromatographie-Tandem-Massenspektrometrie (GC-MS/MS). Die Methode basiert
auf einer QUEChERS-Extraktion (Quick, Easy, Cheap, Effective, Rugged, and Safe), gefolgt
von einer dispersiven Festphasenextraktion (d-SPE) zur Reinigung.

Experimentelles Protokoll

1. Bendtigte Materialien und Reagenzien
o Gerate:

o Gaschromatograph mit Tandem-Massenspektrometer (GC-MS/MS)
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o Homogenisator (z. B. fir hohe Geschwindigkeiten)
o Zentrifuge

o Vortexmischer

o Analysenwaage

o Stickstoff-Evaporator

o Mechanischer Schittler

o Diverse Glaswaren (Erlenmeyerkolben, Messzylinder, etc.)

Reagenzien und Standards:

o Analytische Referenzstandards fir Dicofol und Metaboliten (o,p'-DDE, p,p'-DDE, o,p'-
DDD, p,p'-DDD, o,p'-DDT, p,p'-DDT)

o Interne Standards (z. B. PCB 209)
o Acetonitril (ACN), Pestizid-Riickstands-Grad
o Wasserfreies Magnesiumsulfat (MgSOa)
o Natriumchlorid (NaCl)
o Priméar-sekundares Amin (PSA)
o Graphitisierter Ruf (GCB)
o Ameisensaure
o Gereinigtes Wasser (Typ I)
. Probenvorbereitung und Extraktion (QUEChERS-Verfahren)

Probenhomogenisierung: Die Bodenprobe sieben, um Steine und Pflanzenreste zu
entfernen, und anschlieRend grindlich mischen, um eine homogene Probe zu
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gewahrleisten.

Einwaage: 10 g der homogenisierten Bodenprobe in ein 50-mL-Zentrifugenréhrchen
einwiegen.

Aufspiken: Die Probe mit internen Standards aufspiken, um die Extraktionseffizienz und die
instrumentelle Analyse zu Uberwachen.

Hydratisierung: 10 mL gereinigtes Wasser zur Bodenprobe geben und 1 Minute lang kraftig
vortexen.

Extraktion: 10 mL Acetonitril in das Réhrchen geben. Das Réhrchen fest verschlie3en und 1
Minute lang kraftig von Hand schiitteln.

Aussalzen: 4 g wasserfreies MgSOa und 1 g NaCl in das Réhrchen geben. Sofort fest
verschlieRen und 1 Minute lang kraftig schitteln, um die Agglomeration des MgSQOa zu
verhindern.

Zentrifugation: Das Réhrchen fir 5 Minuten bei 4000 U/min zentrifugieren.
. Extraktreinigung (Dispersive SPE)

Uberstand entnehmen: 1,5 mL des oberen Acetonitril-Uberstands in ein 2-mL-d-SPE-
Réhrchen mit 150 mg MgSOa4, 50 mg PSA und 7,5 mg GCB Uberfihren. Die Verwendung
von GCB ist entscheidend fur die Entfernung von Pigmenten, kann aber zu einem Verlust
planarer Analyten fuhren.

Mischen und Zentrifugieren: Das d-SPE-R6hrchen 1 Minute lang vortexen und anschlieRend
fur 5 Minuten bei 10000 U/min zentrifugieren.

Ansauerung und Konzentration: 0,5 mL des gereinigten Uberstands in ein sauberes
Rohrchen dberfuhren. 5 pL einer 5%igen Ameisensaure-Losung in Acetonitril hinzufiigen, um
die Stabilitat von Dicofol zu verbessern. Den Extrakt unter einem leichten Stickstoffstrom zur
Trockne eindampfen und in einem geeigneten Losungsmittel (z. B. Isooctan) auf das
gewulnschte Endvolumen rekonstituieren.

. GC-MS/MS-Analyse
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e GC-Bedingungen:

Séule: DB-5ms (30 m x 0,25 mm, 0,25 um) oder &quivalent

o

[¢]

Injektor: Splitless-Modus, 280 °C

Tragergas: Helium mit einer konstanten Flussrate von 1,2 mL/min

[¢]

[e]

Ofenprogramm: Start bei 80 °C (1 min halten), Anstieg auf 180 °C mit 20 °C/min, dann
Anstieg auf 300 °C mit 5 °C/min (5 min halten).

 MS/MS-Bedingungen:
o lonisierungsmodus: Elektronenionisation (El) bei 70 eV
o Transferlinien-Temperatur: 290 °C
o lonenquellen-Temperatur: 230 °C

o Erfassungsmodus: Multiple Reaction Monitoring (MRM). Spezifische Ubergénge fiir jeden
Analyten missen optimiert werden (siehe Tabelle 1).

Datenprasentation

Die quantitative Analyse von Dicofol und seinen Metaboliten wird durch die Uberwachung
spezifischer MRM-Ubergénge erreicht. Die Leistung der Methode wird durch
Wiederfindungsraten, Nachweisgrenzen (LOD) und Bestimmungsgrenzen (LOQ) bewertet.

Tabelle 1: Optimierte MRM-Ubergéange und Kollisionsenergien
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Kollisionsenergie

Analyt Vorlaufer-lon (m/z) Produkt-lon (m/z) (V)
o,p'-DDE 318 246 15
p,p’-DDE 318 246 15
0,p-DDD 320 235 12
p,p-DDD 320 235 12
0,p'-DDT 354 235 18
p,p'-DDT 354 235 18
Dicofol 139 111 10
Tabelle 2: Leistungsdaten der Methode
Relative
Analyt Wiederfindung Standardabwei LOD (uglkg) LOQ (uglka)
srate (%) chung (RSD,
%)
o,p'-DDE 95,2 4.8 0,3 1,0
p,p-DDE 98,1 35 0,3 1,0
0,p'-DDD 92,5 6,1 0,5 1,5
p,p'-DDD 96,3 4,2 0,5 1,5
0,p-DDT 89,7 75 0,8 2,5
p,p-DDT 94,0 5,3 0,8 2,5
Dicofol 85,5 8,2 1,0 3,0

Hinweis: Die in Tabelle 2 dargestellten Werte sind reprasentative Beispiele, die auf publizierten
Methoden basieren, und kdnnen je nach Labor, Matrix und spezifischen Geratebedingungen
variieren.
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Visualisierung des Arbeitsablaufs

Diagramm des analytischen Arbeitsablaufs

Probenvorbereitung

1. Homogenisierte
Bodenprobe (10 g)

Y

2. Zugabe von H20
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8. Ansauern, Eindampfen
und Rekonstituieren

Instrumentelle Analyse

9. GC-MS/MS-Analyse
(MRM-Modus)

10. Datenverarbeitung
und Quantifizierung
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Abbildung 1: Schematische Darstellung des Arbeitsablaufs fur die Analyse von Dicofol in
Boden.

 To cite this document: BenchChem. [Method for analyzing Dicofol and its metabolites in soil
samples]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670483#method-for-analyzing-dicofol-and-its-
metabolites-in-soil-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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